8-(Pyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane

Specification

• CAS No.: 116247-91-7
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 8-pyrimidin-2-yl-1,4-dioxa-8-azaspiro[4.5]decane
• Standard InChI: InChI=1S/C11H15N3O2/c1-4-12-10(13-5-1)14-6-2-11(3-7-14)15-8-9-16-11/h1,4-5H,2-3,6-9H2
• Standard InChI Key: SRPHEDYYKMSFEH-UHFFFAOYSA-N
• SMILES: C1CN(CCC12OCCO2)C3=NC=CC=N3
• Canonical SMILES: C1CN(CCC12OCCO2)C3=NC=CC=N3

Introduction

Chemical Properties and Structure

Structural Features

The molecular structure of 8-(Pyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane can be described as follows:

• A central spiro carbon that connects two cyclic systems

• A five-membered 1,4-dioxolane ring (containing two oxygen atoms)

• A six-membered piperidine ring with a nitrogen at position 8

• A pyrimidin-2-yl substituent attached to the nitrogen atom

This structural arrangement creates a rigid three-dimensional conformation that contributes to the compound's specific binding characteristics and potential biological activities. The pyrimidine ring introduces additional nitrogen atoms that can serve as hydrogen bond acceptors in biological systems.

Chemical Identifiers

Table 1: Chemical Identifiers of 8-(Pyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane

Identifier	Value
CAS Number	116247-91-7
Molecular Formula	C₁₁H₁₅N₃O₂
Molecular Weight	221.26 g/mol
IUPAC Name	8-pyrimidin-2-yl-1,4-dioxa-8-azaspiro[4.5]decane
SMILES Notation	C1CN(CCC12OCCO2)C3=NC=CC=N3
InChI	InChI=1S/C11H15N3O2/c1-4-12-10(13-5-1)14-6-2-11(3-7-14)15-8-9-16-11/h1,4-5H,2-3,6-9H2
InChIKey	SRPHEDYYKMSFEH-UHFFFAOYSA-N
PubChem Compound ID	14156393

This comprehensive set of identifiers allows for unambiguous identification of the compound across various chemical databases and literature sources.

Biological Activity and Pharmacological Properties

Research indicates that compounds with structural similarities to 8-(Pyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane exhibit various pharmacological effects that could inform potential applications for this specific compound.

The spirocyclic structure combined with the pyrimidinyl group creates a distinct pharmacophore that may interact with various biological targets. While specific pharmacological data for this exact compound is limited in the available search results, related compounds containing the 1,4-dioxa-8-azaspiro[4.5]decane scaffold have shown interesting biological activities.

Several derivatives of 1,4-dioxa-8-azaspiro[4.5]decane with pyrimidine substituents have been investigated for their potential pharmacological properties. For example, compounds containing the 8-[5-(4-chlorophenyl)pyrimidin-2-yl]-1,4-dioxa-8-azaspiro[4.5]decane moiety have been studied for possible therapeutic applications.

In a broader context, spirocyclic compounds incorporating pyrimidine rings have been explored for their potential as:

• Antimicrobial agents

• CNS-active compounds

• Enzyme inhibitors

• Anti-inflammatory agents

The presence of the 1,4-dioxolane ring may also contribute to favorable pharmacokinetic properties, potentially enhancing metabolic stability and modulating lipophilicity, which are crucial factors in drug development.